Cas no 5732-99-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-)
5732-99-0 structure
Product Name:Cyclopenta[c]pyran-1(3H)-one, hexahydro-
CAS No:5732-99-0
MF:C8H12O2
MW:140.179682731628
CID:345755
PubChem ID:15358240
Update Time:2025-04-19
Cyclopenta[c]pyran-1(3H)-one, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyran-1(3H)-one, hexahydro-
- 4,4a,5,6,7,7a-hexahydro-3H-cyclopenta[c]pyran-1-one
- 5732-99-0
- Hexahydrocyclopenta[c]pyran-1(3H)-one
- SCHEMBL10442623
- DTXSID80571960
-
- Inchi: 1S/C8H12O2/c9-8-7-3-1-2-6(7)4-5-10-8/h6-7H,1-5H2
- InChI Key: YWBOZHZDOVJRRN-UHFFFAOYSA-N
- SMILES: O1CCC2CCCC2C1=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopenta[c]pyran-1(3H)-one, hexahydro- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5732-99-0 (Cyclopenta[c]pyran-1(3H)-one, hexahydro-) Related Products
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- 2938-48-9(2,2-Dimethylglutaric anhydride)
- 20913-25-1(Ethyl 2-Methylcyclopropane-1-carboxylate)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 110238-91-0(methyl oxane-4-carboxylate)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
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